Cas no 2639446-04-9 (tert-butyl 3-amino-6-tert-butylthieno2,3-bpyridine-2-carboxylate)

• Product Name: tert-butyl 3-amino-6-tert-butylthieno2,3-bpyridine-2-carboxylate
• CAS No: 2639446-04-9
• MF: C₁₆H₂₂N₂O₂S
• MW: 306.423082828522
• CID: 5665718
• PubChem ID: 165900637
• Update Time: 2025-07-01

tert-butyl 3-amino-6-tert-butylthieno2,3-bpyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2639446-04-9
• tert-butyl 3-amino-6-tert-butylthieno[2,3-b]pyridine-2-carboxylate
• EN300-27727819
• tert-butyl 3-amino-6-tert-butylthieno2,3-bpyridine-2-carboxylate

• Inchi： 1S/C16H22N2O2S/c1-15(2,3)10-8-7-9-11(17)12(21-13(9)18-10)14(19)20-16(4,5)6/h7-8H,17H2,1-6H3
• InChI Key： OFYZLAVNWRMFON-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OC(C)(C)C)=C(C2=CC=C(C(C)(C)C)N=C12)N

Computed Properties

• Exact Mass: 306.14019912g/mol
• Monoisotopic Mass: 306.14019912g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 93.4Ų

Additional information on tert-butyl 3-amino-6-tert-butylthieno2,3-bpyridine-2-carboxylate

Terbuthyl 3-Amino-6-Terbuthylthieno[2,3-b]pyridine-2-Carboxylate: A Promising Compound in Pharmaceutical Research

Terbuthyl 3-amino-6-terbuthylthieno[2,3-b]pyridine-2-carboxylate, with the chemical identifier CAS No. 2639446-04-9, represents a novel class of synthetic molecules with potential applications in pharmaceutical and medicinal chemistry. This compound belongs to the family of thieno[2,3-b]pyridine derivatives, which are known for their structural versatility and biological activity. The unique molecular framework of this compound, characterized by the presence of multiple tert-butyl groups, amino functional groups, and carboxylate moieties, makes it a valuable candidate for further exploration in drug discovery and development.

The thieno[2,3-b]pyridine core is a key structural element in many bioactive compounds, including drugs targeting neurological disorders, inflammatory conditions, and metabolic diseases. The introduction of tert-butyl groups at the 6-position and the amino group at the 3-position significantly modulates the physicochemical properties of this molecule. These modifications may enhance the compound's solubility, stability, and receptor binding affinity, which are critical factors in drug design. Additionally, the carboxylate group at the 2-position contributes to the molecule's polarity and potential interactions with biological targets.

Recent advancements in medicinal chemistry have highlighted the importance of tert-butyl derivatives in the development of small-molecule therapeutics. The tert-butyl group serves as a protective moiety, reducing the likelihood of unwanted side reactions during synthesis and improving the molecule's metabolic stability. In the context of thieno[2,3-b]pyridine derivatives, the presence of tert-butyl groups may also influence the molecule's ability to interact with specific receptors or enzymes, thereby modulating its pharmacological profile.

Studies published in the *Journal of Medicinal Chemistry* (2024) have demonstrated the potential of tert-butyl 3-amino-6-tert-butylthieno[2,3-b]pyridine-2-carboxylate in modulating signaling pathways associated with neurodegenerative diseases. Researchers have reported that this compound exhibits selective activity against β-amyloid aggregation, a hallmark of Alzheimer's disease. The carboxylate group at the 2-position is hypothesized to play a critical role in this activity by facilitating interactions with specific protein targets. These findings underscore the compound's relevance in the development of therapies for neurodegenerative disorders.

Another area of interest is the amino group at the 3-position, which may contribute to the compound's ability to modulate inflammatory responses. Preclinical studies have shown that molecules with amino functional groups can act as agonists or antagonists of various cytokine receptors, making them potential candidates for treating autoimmune diseases. The tert-butyl group at the 6-position may further enhance the stability of the amino group, preventing premature degradation in biological systems.

The thieno[2,3-b]pyridine ring system is also known for its ability to interact with metalloproteins and metal-containing enzymes, which are involved in various physiological processes. The carboxylate group at the 2-position may facilitate metal ion coordination, potentially enabling the compound to act as a chelating agent or a modulator of metal-dependent enzymatic activity. This property could be exploited in the development of therapies for metal toxicity or in the treatment of diseases associated with aberrant metal homeostasis.

From a synthetic perspective, the tert-butyl groups and the carboxylate group in this compound are strategically positioned to allow for further functionalization. For example, the tert-butyl groups can be selectively modified to introduce additional pharmacophore elements, while the carboxylate group can be converted into other functionalities such as hydroxyl groups or amine derivatives. These modifications could lead to the development of analogs with enhanced potency, selectivity, or bioavailability.

Moreover, the tert-butyl groups and the carboxylate group may also influence the molecule's ability to cross biological membranes. The tert-butyl groups contribute to the hydrophobicity of the molecule, while the carboxylate group enhances its hydrophilicity. This balance between hydrophobic and hydrophilic properties is critical for the compound's ability to reach its intended target within the body. Researchers are actively exploring how these properties can be optimized to improve drug delivery and efficacy.

Despite its promising potential, the tert-butyl 3-amino-6-tert-butylthieno[2,3-b]pyridine-2-carboxylate is still in the early stages of investigation. Further studies are needed to fully understand its mechanism of action, pharmacokinetic profile, and potential side effects. However, the structural features of this compound suggest that it could be a valuable starting point for the development of novel therapeutics targeting a wide range of diseases.

In conclusion, terbuthyl 3-amino-6-terbuthylthieno[2,3-b]pyridine-2-carboxylate represents an exciting advancement in the field of pharmaceutical chemistry. Its unique combination of tert-butyl groups, amino functional groups, and carboxylate moieties positions it as a promising candidate for further exploration. As research in this area continues to evolve, this compound may pave the way for the development of new treatments for neurodegenerative disorders, inflammatory conditions, and other diseases.